Cas no 2171166-73-5 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid)
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
- 2171166-73-5
- 5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid
- EN300-1535974
-
- Inchi: 1S/C26H27N3O6/c1-2-3-12-22(24(30)27-14-16-13-23(25(31)32)29-35-16)28-26(33)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,13,21-22H,2-3,12,14-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t22-/m0/s1
- InChI Key: KMAQDNARNBNSJY-QFIPXVFZSA-N
- SMILES: O(C(N[C@H](C(NCC1=CC(C(=O)O)=NO1)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 477.18998559g/mol
- Monoisotopic Mass: 477.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 131Ų
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1535974-0.05g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-0.1g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-0.25g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-0.5g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-1.0g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-2.5g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-5.0g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-10.0g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1535974-50mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1535974-100mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid |
2171166-73-5 | 100mg |
$2963.0 | 2023-09-26 |
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
Introduction to 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic Acid (CAS No. 2171166-73-5)
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171166-73-5, is a complex organic molecule featuring a unique structural framework that makes it of considerable interest for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of this compound includes several key functional groups that contribute to its reactivity and potential biological activity. Specifically, the presence of an 1,2-oxazole ring, combined with an amide linkage and a fluorenylmethoxycarbonyl (Fmoc) group, suggests a high degree of complexity and potential for interaction with biological targets. The stereochemistry of the molecule, indicated by the (2S) configuration at the chiral center, further enhances its specificity and makes it a valuable candidate for further investigation.
In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are heterocyclic compounds that exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an oxazole ring into a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for drug discovery.
The amide group in the structure of 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid adds another layer of functionality that can be exploited for medicinal chemistry applications. Amides are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. Additionally, the Fmoc group is commonly used in peptide synthesis and can serve as a protecting group for amino acids during chemical modifications.
The fluorenylmethoxycarbonyl (Fmoc) moiety is particularly noteworthy as it is often employed in solid-phase peptide synthesis due to its stability and ease of removal. In the context of this compound, the Fmoc group may play a role in modulating the solubility and reactivity of the molecule, making it more amenable to further chemical manipulation.
Recent studies have highlighted the potential of fluorene-based compounds in medicinal chemistry due to their favorable photophysical properties and bioavailability. The fluorene moiety in this compound could contribute to its stability under various conditions and may also enhance its interaction with biological targets through hydrophobic effects.
The hexanamidomethyl side chain provides additional complexity to the molecule and may influence its solubility and metabolic stability. This side chain could also serve as a point for further derivatization, allowing chemists to explore new analogs with tailored properties.
From a synthetic perspective, the preparation of 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid would require careful consideration of reaction conditions and protecting group strategies. The synthesis would likely involve multiple steps, including the formation of the oxazole ring, the introduction of the amide linkage, and the attachment of the fluorenylmethoxycarbonyl group.
The stereochemistry at the chiral center is particularly important and must be carefully controlled during synthesis to ensure the correct enantiomer is obtained. This may involve using chiral auxiliaries or catalysts to achieve high enantiomeric purity.
In conclusion, 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to advance, compounds like this are likely to play an increasingly important role in developing new therapeutic strategies.
2171166-73-5 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)